4-{[(1-Propyl-1H-pyrazol-3-YL)amino]methyl}benzene-1,3-diol

• Molecular Formula: C13H17N3O2
• Molecular Weight: 247.29 g/mol
• IUPAC Name: 4-[[(1-propylpyrazol-3-yl)amino]methyl]benzene-1,3-diol
• InChI: InChI=1S/C13H17N3O2/c1-2-6-16-7-5-13(15-16)14-9-10-3-4-11(17)8-12(10)18/h3-5,7-8,17-18H,2,6,9H2,1H3,(H,14,15)
• InChI Key: KONINABMFMBQDJ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=CC(=N1)NCC2=C(C=C(C=C2)O)O

Description

4-{[(1-Propyl-1H-pyrazol-3-YL)amino]methyl}benzene-1,3-diol is an organic compound with the chemical formula C13H18ClN3O2. It is a solid powder that dissolves in certain organic solvents like dimethyl sulfoxide (DMSO) and methanol . This compound is primarily used as an intermediate in organic synthesis and may have other research applications .

Preparation Methods

The synthesis of 4-{[(1-Propyl-1H-pyrazol-3-YL)amino]methyl}benzene-1,3-diol involves a series of organic reactions starting from different raw materials. The process typically includes the following steps :

Starting Materials: The synthesis begins with the selection of appropriate starting materials, which are subjected to various organic reactions.

Reaction Conditions: The reactions are carried out under controlled conditions, often involving specific temperatures, solvents, and catalysts.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Chemical Reactions Analysis

4-{[(1-Propyl-1H-pyrazol-3-YL)amino]methyl}benzene-1,3-diol undergoes several types of chemical reactions, including :

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of various oxidized products.

Reduction: Reduction reactions can be performed using reducing agents to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where specific functional groups are replaced by other groups under suitable conditions.

Scientific Research Applications

4-{[(1-Propyl-1H-pyrazol-3-YL)amino]methyl}benzene-1,3-diol has a wide range of scientific research applications :

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound may be used in biological studies to investigate its effects on various biological systems.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use in drug development.

Industry: The compound may have applications in the development of new materials and industrial processes.

Mechanism of Action

The mechanism of action of 4-{[(1-Propyl-1H-pyrazol-3-YL)amino]methyl}benzene-1,3-diol involves its interaction with specific molecular targets and pathways . The compound may exert its effects by binding to certain receptors or enzymes, leading to changes in cellular processes. Detailed studies are required to fully elucidate the molecular mechanisms involved.

Comparison with Similar Compounds

4-{[(1-Propyl-1H-pyrazol-3-YL)amino]methyl}benzene-1,3-diol can be compared with other similar compounds, such as 5-amino-pyrazoles and imidazole derivatives . These compounds share structural similarities but may differ in their chemical properties and biological activities. The unique features of this compound include its specific functional groups and reactivity patterns, which distinguish it from other related compounds.

Similar Compounds

5-Amino-pyrazoles: These compounds are versatile reagents in organic synthesis and have various applications in medicinal chemistry.

Imidazole Derivatives: Imidazole-containing compounds are known for their broad range of chemical and biological properties.